dimethyl (4-methylphenyl)amidophosphate
Overview
Description
Dimethyl (4-methylphenyl)amidophosphate, commonly known as DMPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DMPA is a phosphoramidate compound that has a wide range of biochemical and physiological effects and is used in several laboratory experiments.
Mechanism of Action
DMPA acts as an acetylcholinesterase inhibitor, which means that it prevents the breakdown of the neurotransmitter acetylcholine in the brain. This leads to an increase in acetylcholine levels, which can improve cognitive function and memory. DMPA also has anticholinesterase activity, which makes it useful in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
DMPA has several biochemical and physiological effects, including anticholinesterase activity, acetylcholinesterase inhibition, and neuroprotective effects. It has been shown to improve cognitive function and memory in animal models and has potential applications in the treatment of neurodegenerative diseases such as Alzheimer's.
Advantages and Limitations for Lab Experiments
DMPA has several advantages for lab experiments, including its ease of synthesis, purity, and unique properties. However, it also has limitations, including its toxicity and potential side effects. Researchers must take appropriate precautions when handling DMPA to ensure their safety and the safety of others.
Future Directions
There are several future directions for research on DMPA, including the development of novel phosphoramidate compounds for drug discovery and development. DMPA also has potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to explore the full potential of DMPA and its derivatives.
Conclusion:
In conclusion, DMPA is a phosphoramidate compound that has a wide range of scientific research applications. It is used in the synthesis of novel phosphoramidate compounds, which have potential applications in drug discovery and development. DMPA has several biochemical and physiological effects, including anticholinesterase activity, acetylcholinesterase inhibition, and neuroprotective effects. It has potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to explore the full potential of DMPA and its derivatives.
Scientific Research Applications
DMPA has found widespread application in scientific research due to its unique properties. It is used in the synthesis of novel phosphoramidate compounds, which have potential applications in drug discovery and development. DMPA is also used as a reagent in the synthesis of phosphoramidate oligonucleotides, which are used in gene therapy and drug delivery.
properties
IUPAC Name |
N-dimethoxyphosphoryl-4-methylaniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14NO3P/c1-8-4-6-9(7-5-8)10-14(11,12-2)13-3/h4-7H,1-3H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOCQRYILYZJBSX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NP(=O)(OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14NO3P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30180304 |
Source
|
| Record name | Phosphoramidic acid, (4-methylphenyl)-, dimethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30180304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phosphoramidic acid, (4-methylphenyl)-, dimethyl ester | |
CAS RN |
25627-01-4 |
Source
|
| Record name | Phosphoramidic acid, (4-methylphenyl)-, dimethyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025627014 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phosphoramidic acid, (4-methylphenyl)-, dimethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30180304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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